N-(4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-5-methyl-1-phenyltriazole-4-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-12-16(19-20-21(12)14-6-4-3-5-7-14)17(22)18-13-8-10-15(23-2)11-9-13/h3-11H,1-2H3,(H,18,22)
• InChI Key: ZZQOZFNFBWBDHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=CC=C2)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

N-(4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, commonly known as MPTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTC belongs to the family of triazole compounds which have been found to possess a wide range of biological activities.

Scientific Research Applications

Anticancer Activity

A study by Shinde et al. (2022) explored the synthesis of various derivatives of N-(4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide and evaluated their anticancer activity. The study reported that specific derivatives showed promising cytotoxicity against breast cancer cell lines, indicating potential applications in cancer research and therapy.

Structural Elucidation

M. Alotaibi et al. (2018) and B. Kariuki et al. (2022) conducted studies focusing on the synthesis and structural elucidation of similar triazole compounds (Alotaibi et al., 2018), (Kariuki et al., 2022). These studies contribute to understanding the chemical structure and properties of triazole derivatives, aiding in further research and development.

Antimicrobial Activity

Research by Nagaraj et al. (2018) demonstrated that triazole analogues, including compounds similar to N-(4-methoxyphenyl)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide, possess significant antibacterial activity against various human pathogenic bacteria (Nagaraj et al., 2018). This indicates potential applications in developing new antimicrobial agents.

Enzymatic and Biological Activity

Studies by Arfan et al. (2018) and Saleem et al. (2018) investigated the enzymatic and biological activities of triazole derivatives. They explored the potential of these compounds as enzyme inhibitors, which could have implications for treating diseases like Alzheimer's and diabetes (Arfan et al., 2018), (Saleem et al., 2018).

Synthesis Techniques

Research has also focused on the synthesis techniques of triazole derivatives. For instance, Chen et al. (2010) described an efficient method for synthesizing similar compounds, highlighting the importance of such methodologies in medicinal chemistry (Chen et al., 2010).

Crystal Structure Analysis

The crystal structure analysis of triazole derivatives, as conducted by Dong et al. (2009) and Pokhodylo et al. (2020), provides valuable insights into the molecular arrangement and potential chemical properties of these compounds (Dong et al., 2009), (Pokhodylo et al., 2020).

Catalytic Activity

Research by Turek et al. (2014) explored the catalytic activity of palladium complexes involving triazole-based ligands, indicating the potential use of these compounds in catalysis (Turek et al., 2014).

Future Directions

For further details, refer to relevant literature . 📚